Cas no 1408213-28-4 ((5-(2,2,2-trifluoroethoxy)pyridin-3-yl)methanamine)

• Product Name: (5-(2,2,2-trifluoroethoxy)pyridin-3-yl)methanamine
• CAS No: 1408213-28-4
• MF: C₈H₉F₃N₂O
• MW: 206.165072202682
• MDL: MFCD28963196
• CID: 5218578
• Update Time: 2026-03-06

(5-(2,2,2-trifluoroethoxy)pyridin-3-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• (5-(2,2,2-trifluoroethoxy)pyridin-3-yl)methanamine

• MDL： MFCD28963196
• Inchi： 1S/C8H9F3N2O/c9-8(10,11)5-14-7-1-6(2-12)3-13-4-7/h1,3-4H,2,5,12H2
• InChI Key： KGFMSUGWLMJDNY-UHFFFAOYSA-N
• SMILES： C(C1=CC(OCC(F)(F)F)=CN=C1)N

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Alkyl aryl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Alkyl aryl ethers

Additional information on (5-(2,2,2-trifluoroethoxy)pyridin-3-yl)methanamine

Introduction to (5-(2,2,2-trifluoroethoxy)pyridin-3-yl)methanamine and Its Significance in Modern Chemical Biology

Compound with the CAS number 1408213-28-4 represents a fascinating molecule in the realm of chemical biology, particularly in the context of drug discovery and development. The molecular structure of this compound, specifically the presence of a (5-(2,2,2-trifluoroethoxy)pyridin-3-yl)methanamine moiety, has garnered significant attention due to its potential pharmacological properties. This introduction aims to provide a comprehensive overview of the compound, its applications, and the latest research findings that underscore its importance in contemporary medicinal chemistry.

The (5-(2,2,2-trifluoroethoxy)pyridin-3-yl)methanamine moiety is a key feature of this compound, contributing to its unique chemical and biological profile. The trifluoroethoxy group introduces fluorine atoms into the molecular framework, which can enhance metabolic stability and binding affinity to biological targets. Pyridine rings are well-known for their role in many bioactive molecules due to their ability to interact with various biological systems through hydrogen bonding and hydrophobic interactions.

In recent years, there has been a surge in research focused on fluorinated pyridine derivatives due to their promising applications in pharmaceuticals. The introduction of fluorine atoms into pyridine-based compounds can lead to improved pharmacokinetic properties, such as increased bioavailability and reduced susceptibility to degradation by metabolic enzymes. This has made such compounds attractive candidates for further development into therapeutic agents.

One of the most compelling aspects of compounds like CAS no1408213-28-4 is their potential as intermediates in the synthesis of more complex molecules. The structural flexibility provided by the (5-(2,2,2-trifluoroethoxy)pyridin-3-yl)methanamine group allows for further functionalization, enabling chemists to design molecules with tailored properties. This adaptability is crucial in drug discovery pipelines, where iterative modifications are often necessary to optimize potency and selectivity.

The latest research in this area has highlighted the compound's potential as a scaffold for kinase inhibitors. Kinases are enzymes that play a critical role in many cellular processes and are frequently targeted by therapeutic agents. By leveraging the interactions between the pyridine ring and kinase active sites, researchers have been able to develop molecules that exhibit high selectivity and efficacy. For instance, studies have shown that fluorinated pyridine derivatives can disrupt kinase function by competing with ATP binding or stabilizing inactive conformations.

Another area of interest is the compound's potential as an antagonist for certain G protein-coupled receptors (GPCRs). GPCRs are membrane receptors that mediate a wide range of physiological processes and are implicated in numerous diseases. The ability of (5-(2,2,2-trifluoroethoxy)pyridin-3-yl)methanamine to modulate GPCR activity has been explored in several preclinical studies. These studies suggest that the compound may be useful in treating conditions such as inflammation, pain, and neurological disorders by selectively targeting specific GPCRs.

The synthesis of CAS no1408213-28-4 also presents interesting challenges and opportunities for synthetic chemists. The presence of multiple functional groups requires careful consideration during the synthetic route design to ensure high yield and purity. Advances in synthetic methodologies have enabled more efficient production of such compounds, making them more accessible for further investigation.

In conclusion, the compound with CAS number 1408213-28-4, characterized by its unique molecular structure including the (5-(2,2,2-trifluoroethoxy)pyridin-3-yl)methanamine moiety, represents a significant advancement in chemical biology. Its potential applications in drug discovery and development are vast, ranging from kinase inhibition to GPCR modulation. The ongoing research into this compound underscores its importance as a valuable tool for scientists working on next-generation therapeutics.